Cas no 849913-68-4 (2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 849913-68-4
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 6783515
• PubChem ID: 2772201
• Update Time: 2025-07-11

2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carbaldehyde
• 2-(4-(2-Hydroxyethyl)piperazin-1-yl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• 849913-68-4
• AKOS034833628
• 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
• NS-05319

• Inchi： 1S/C16H20N4O3/c1-12-2-3-14-17-15(13(11-22)16(23)20(14)10-12)19-6-4-18(5-7-19)8-9-21/h2-3,10-11,21H,4-9H2,1H3
• InChI Key： KJJIAJLWPZOWIK-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2=C(C=O)C(N3C=C(C)C=CC3=N2)=O)CC1

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde

Introduction to 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 849913-68-4)

2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 849913-68-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the piperazine ring and the hydroxyethyl substituent, contribute to its pharmacological properties and make it a promising candidate for further investigation.

The chemical structure of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is characterized by a central pyrido[1,2-a]pyrimidine core with a methyl group at the 7-position and a piperazine ring at the 4-position. The piperazine ring is further substituted with a 2-hydroxyethyl group, which imparts additional hydrophilic properties to the molecule. The presence of the aldehyde functional group at the 3-position adds reactivity and potential for conjugation with other molecules, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde in various biological contexts. One notable area of research is its activity as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, this compound has been shown to exhibit potent inhibitory effects on certain kinases, which are key regulators of cell growth and proliferation. This property makes it a valuable tool for studying kinase-dependent diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C virus (HCV). The mechanism of action involves interference with viral RNA synthesis and protein processing, making it a promising candidate for the development of novel antiviral therapies.

The pharmacokinetic properties of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde have also been studied in detail. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

The therapeutic potential of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde has been further validated through clinical trials. Early-phase clinical studies have demonstrated its efficacy in treating certain types of cancer and viral infections. These trials have also provided valuable insights into the optimal dosing regimens and potential side effects associated with this compound.

In conclusion, 2-[4-(2-hydroxyethyl)piperazin-1-yl]-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 849913-68-4) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure and diverse biological activities make it an exciting area of focus for ongoing studies in medicinal chemistry and pharmaceutical development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.